Cas no 2034570-04-0 (N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide)

• Product name: N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• CAS No: 2034570-04-0
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 5552292

N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H14N2O4S/c1-10(19)15-5-4-11(23-15)6-7-17-16(20)12-9-14(22-18-12)13-3-2-8-21-13/h2-5,8-9H,6-7H2,1H3,(H,17,20)
• InChI Key： VAKYOIJZRICXIS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCCC2SC(C(C)=O)=CC=2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide

N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 2034570-04-0): An Emerging Compound in Medicinal Chemistry

N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide (CAS No. 2034570-04-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of oxazoles and is characterized by its intricate molecular architecture, which includes a thiophene ring, an acetyl group, and a furan moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The thiophene ring in N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide is a five-membered heterocyclic compound containing one sulfur atom. Thiophenes are known for their aromatic properties and have been widely studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thiophene ring in this compound suggests potential applications in these areas.

The acetyl group attached to the thiophene ring adds a carbonyl functionality to the molecule, which can influence its reactivity and biological activity. Acetyl groups are common in many biologically active compounds and can serve as a prodrug moiety, enhancing the compound's stability and bioavailability. In the context of N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide, the acetyl group may play a crucial role in modulating its pharmacokinetic properties.

The furan moiety is another key structural element of this compound. Furan is a five-membered heterocyclic compound containing an oxygen atom. Furan derivatives have been extensively studied for their diverse biological activities, including antiviral, antifungal, and anti-inflammatory properties. The presence of the furan ring in N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide suggests that it may exhibit similar biological activities.

The oxazole ring is a five-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. Oxazoles are known for their stability and have been used in various pharmaceutical applications due to their ability to form hydrogen bonds and interact with biological targets. The oxazole ring in N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide likely contributes to its overall stability and biological activity.

Recent studies have explored the potential therapeutic applications of N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the unique combination of the thiophene ring, acetyl group, furan moiety, and oxazole ring, which collectively enhance the compound's ability to disrupt bacterial cell membranes.

In addition to its antimicrobial properties, N-[2-(5-acetylthiophen-2-yl)ethyl]-5-(furan-2-y l)-1 , 2 - o x azole - 3 - c ar box amide has shown promise as an anticancer agent. A study conducted by researchers at the University of California found that this compound selectively inhibited the growth of several cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action was attributed to its ability to induce apoptosis through the activation of caspase pathways. These findings suggest that N-[2-(5-acetylthiophen - 2 - y l ) e th y l ] - 5 - ( f u r an - 2 - y l ) - 1 , 2 - o x azole - 3 - c ar box amide could be further developed as a potential anticancer drug.

Another area of interest is the anti-inflammatory activity of N-[acetylthiophen-ylethyl]-furan-oxazole-carboxamide. Inflammation is a complex biological response involving various cellular and molecular processes. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers suggested that the anti-inflammatory effects could be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

Beyond its direct biological activities, N-[acetylthiophen-ylethyl]-furan-oxazole-carboxamide has also been investigated for its potential as a drug delivery system. The unique structural features of this compound make it suitable for conjugation with other therapeutic agents or nanoparticles to enhance their delivery efficiency and reduce side effects. A study published in Advanced Drug Delivery Reviews explored the use of N-[acetylthiophen-ylethyl]-furan-oxazole-carboxamide-based nanoparticles for targeted drug delivery in cancer therapy. The results showed that these nanoparticles effectively delivered chemotherapeutic agents to tumor sites while minimizing systemic toxicity.

In conclusion, N-[acetylthiophen-ylethyl]-furan-< strong >o x azole - c ar box amide (CAS No . 2034570 - 04 - 0 ) is an emerging compound with significant potential in medicinal chemistry . Its unique combination of structural elements , including the thiophene ring , acetyl group , furan moiety , and oxazole ring , endows it with diverse biological activities such as antimicrobial , anticancer , and anti-inflammatory properties . Ongoing research continues to uncover new applications for this compound , making it a promising candidate for further development in pharmaceutical research . p >